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Compound of Interest

Compound Name: WM-3835

Cat. No.: B15607445 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the use of WM-3835, a potent and selective

inhibitor of lysine acetyltransferases KAT6A and KAT7 (HBO1). Here you will find

troubleshooting guides and frequently asked questions (FAQs) to address common challenges,

particularly concerning its solubility in aqueous solutions, alongside detailed experimental

protocols and pathway visualizations.

Frequently Asked Questions (FAQs) &
Troubleshooting Guide
Q1: I am having trouble dissolving WM-3835 in my aqueous cell culture medium. What am I

doing wrong?

A1: WM-3835 is practically insoluble in water.[1] Direct addition of the solid compound to

aqueous-based media will result in poor dissolution and inaccurate concentrations in your

experiments. It is crucial to first prepare a concentrated stock solution in an appropriate organic

solvent.

Q2: What is the recommended solvent for preparing a stock solution of WM-3835?

A2: Dimethyl sulfoxide (DMSO) is the most widely recommended solvent for preparing high-

concentration stock solutions of WM-3835.[1][2] It is soluble in DMSO at concentrations of ≥10

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b15607445?utm_src=pdf-interest
https://www.benchchem.com/product/b15607445?utm_src=pdf-body
https://www.benchchem.com/product/b15607445?utm_src=pdf-body
https://www.benchchem.com/product/b15607445?utm_src=pdf-body
https://www.selleckchem.com/products/wm-3835.html
https://www.benchchem.com/product/b15607445?utm_src=pdf-body
https://www.benchchem.com/product/b15607445?utm_src=pdf-body
https://www.selleckchem.com/products/wm-3835.html
https://www.caymanchem.com/product/40296/wm-3835
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15607445?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


mg/mL up to 250 mg/mL.[2][3][4] Ethanol can also be used, but the solubility is lower (sparingly

soluble at 1-10 mg/mL to 50 mM).[2] For optimal results, use fresh, anhydrous DMSO as

moisture can reduce the solubility of the compound.[1]

Q3: My WM-3835 stock solution in DMSO appears cloudy or has precipitates. What should I

do?

A3: If you observe cloudiness or precipitation in your DMSO stock solution, it may be due to the

quality of the DMSO or the concentration exceeding its solubility limit under your storage

conditions. Gentle warming and sonication can aid in dissolution.[4] It is recommended to use

freshly opened, high-purity DMSO.[1] If the issue persists, consider preparing a fresh stock

solution at a slightly lower concentration.

Q4: I've prepared a clear stock solution in DMSO, but when I dilute it into my aqueous cell

culture medium, a precipitate forms. How can I prevent this?

A4: Precipitation upon dilution into aqueous media is a common issue with hydrophobic

compounds like WM-3835. Here are several troubleshooting steps:

Final DMSO Concentration: Ensure the final concentration of DMSO in your cell culture

medium is low (typically ≤0.5%) to avoid solvent-induced cytotoxicity. However, a very low

final DMSO concentration might not be sufficient to keep WM-3835 in solution.

Working Solution Preparation: Instead of directly diluting the high-concentration DMSO stock

into the final volume of your medium, prepare an intermediate working solution. This can be

done by a stepwise dilution.

Use of Surfactants or Co-solvents: For in vivo studies and some in vitro applications,

formulations including co-solvents like PEG300 and surfactants like Tween-80 are used to

improve solubility and stability in aqueous environments.[1][3][4]

Immediate Use: Prepare the final working solution immediately before adding it to your cells.

[1] Over time, the compound may precipitate out of the aqueous solution.

Proper Mixing: When adding the stock or intermediate solution to the medium, ensure rapid

and thorough mixing to facilitate dispersion and dissolution.
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Q5: What are the recommended storage conditions for WM-3835 powder and stock solutions?

A5: The solid form of WM-3835 is stable for at least four years when stored at -20°C.[2] Stock

solutions in DMSO should be stored at -20°C or -80°C and are typically stable for at least one

year.[3] To avoid repeated freeze-thaw cycles, it is advisable to aliquot the stock solution into

smaller volumes.

Quantitative Data Summary
For ease of reference, the following tables summarize the key quantitative data for WM-3835.

Chemical and Physical Properties

CAS Number 2229025-70-9[2]

Molecular Formula C₂₀H₁₇FN₂O₄S[2]

Molecular Weight 400.4 g/mol [2]

Purity ≥95% to ≥98%[2]

Formulation Solid[2]

Solubility Data

DMSO ≥10 mg/mL to 250 mg/mL[2][3][4]

Ethanol Sparingly soluble (1-10 mg/mL) to 50 mM[2]

Water Insoluble[1]
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Biological Activity

Target
KAT6A (IC₅₀ = 17 nM), KAT7 (HBO1) (IC₅₀ = 30

nM)[2]

Cellular Effects

Reduces viability of cancer cells, induces

apoptosis and cell cycle arrest at sub-G1 or G1-

S phase.[2][5][6]

In Vitro Concentration
Effective concentrations range from 1 µM to 25

µM in various cancer cell lines.[3][5]

In Vivo Dosage

5 mg/kg/day to 10 mg/kg/day has been shown

to reduce tumor volume in mouse xenograft

models.[2][3]

Experimental Protocols
Preparation of WM-3835 Stock Solution for In Vitro
Assays
Objective: To prepare a 10 mM stock solution of WM-3835 in DMSO.

Materials:

WM-3835 powder

Anhydrous, sterile DMSO

Sterile microcentrifuge tubes

Procedure:

Allow the WM-3835 vial to equilibrate to room temperature before opening.

Weigh out the required amount of WM-3835 powder in a sterile microcentrifuge tube. For 1

mL of a 10 mM solution, you will need 4.004 mg of WM-3835 (based on a molecular weight

of 400.4 g/mol ).
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Add the appropriate volume of sterile DMSO to the tube.

Vortex the solution until the WM-3835 is completely dissolved. Gentle warming or brief

sonication may be used to aid dissolution.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C or -80°C.

Preparation of Working Solution for Cell Culture
Experiments
Objective: To prepare a final concentration of 10 µM WM-3835 in cell culture medium.

Materials:

10 mM WM-3835 stock solution in DMSO

Pre-warmed, complete cell culture medium

Procedure:

Thaw an aliquot of the 10 mM WM-3835 stock solution at room temperature.

Dilute the stock solution 1:1000 in your pre-warmed complete cell culture medium to achieve

the final concentration of 10 µM. For example, add 10 µL of the 10 mM stock solution to 10

mL of medium.

Mix the solution thoroughly by gentle inversion or pipetting immediately after adding the

stock solution.

Add the final working solution to your cells immediately. The final DMSO concentration in this

example is 0.1%.

Formulation for In Vivo Animal Studies
Objective: To prepare a 2.08 mg/mL formulation of WM-3835 for intraperitoneal injection.[3]
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Materials:

WM-3835 powder

DMSO

PEG300

Tween-80

Saline (0.9% NaCl)

Procedure:

Prepare a 20.8 mg/mL stock solution of WM-3835 in DMSO.

In a sterile tube, add 100 µL of the 20.8 mg/mL DMSO stock solution.

Add 400 µL of PEG300 and mix thoroughly.

Add 50 µL of Tween-80 and mix until the solution is clear.

Add 450 µL of saline to bring the final volume to 1 mL.

Mix the final solution thoroughly before administration. This formulation should be prepared

fresh for each use.

Visualizations
WM-3835 Experimental Workflow
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Caption: Workflow for WM-3835 from preparation to analysis.

WM-3835 Signaling Pathway
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Caption: Simplified signaling pathway of WM-3835 action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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